Cas no 214417-22-8 (4-Chloro-2-phenylthieno[3,2-d]pyrimidine)

4-Chloro-2-phenylthieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a phenyl ring at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances its utility in nucleophilic substitution reactions, enabling further functionalization, while the phenyl moiety contributes to stability and potential π-π stacking interactions. Its rigid fused-ring system is advantageous for designing bioactive molecules, particularly in kinase inhibition and other therapeutic applications. The compound's well-defined synthetic route and high purity further support its use in research and development.
4-Chloro-2-phenylthieno[3,2-d]pyrimidine structure
214417-22-8 structure
Product Name:4-Chloro-2-phenylthieno[3,2-d]pyrimidine
CAS No:214417-22-8
MF:C12H7ClN2S
MW:246.715379953384
CID:1026658
PubChem ID:1485380
Update Time:2025-10-13

4-Chloro-2-phenylthieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-phenylthieno[3,2-d]pyrimidine
    • HMS1367G04
    • CS-0328322
    • 7R-1316
    • 214417-22-8
    • DTXSID60363325
    • A23826
    • CXDKDIMCVLMEDW-UHFFFAOYSA-N
    • AKOS005100491
    • SCHEMBL4744102
    • Bionet2_001192
    • MDL： MFCD03011927
    • Inchi： 1S/C12H7ClN2S/c13-11-10-9(6-7-16-10)14-12(15-11)8-4-2-1-3-5-8/h1-7H
    • InChI Key： CXDKDIMCVLMEDW-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C=CS2)N=C(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 246.00200
  • Monoisotopic Mass: 246.0018471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.02000
  • LogP: 4.01170

4-Chloro-2-phenylthieno[3,2-d]pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Chloro-2-phenylthieno[3,2-d]pyrimidine Production Method

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